![molecular formula C13H16N4 B1491225 2-(1-ethyl-3-phenyl-1H-pyrazol-4-yl)acetimidamide CAS No. 2098089-78-0](/img/structure/B1491225.png)
2-(1-ethyl-3-phenyl-1H-pyrazol-4-yl)acetimidamide
Overview
Description
“2-(1-ethyl-3-phenyl-1H-pyrazol-4-yl)acetimidamide” is a compound that belongs to the pyrazole family . Pyrazoles are a type of heterocyclic aromatic organic compound, characterized by a 5-membered ring of three carbon atoms and two nitrogen atoms . They have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry .
Molecular Structure Analysis
The molecular structure of pyrazoles, including “2-(1-ethyl-3-phenyl-1H-pyrazol-4-yl)acetimidamide”, is characterized by a 5-membered ring structure made up of two nitrogen atoms in the neighboring position and three carbon atoms in the central position .
Scientific Research Applications
Synthesis of Heterocyclic Compounds
Pyrazole derivatives have been synthesized to explore their chemical properties and potential applications in developing new pharmaceuticals and materials. For instance, Abdelhamid et al. (2010) described the synthesis of new thiazoles and pyrazolo[1,5-a]pyrimidines containing an antipyrine moiety, demonstrating the utility of pyrazole derivatives in generating heterocyclic compounds with potential therapeutic applications (Abdelhamid & Afifi, 2010).
Crystal Structure and Characterization
The characterization and crystal structure analysis of pyrazole derivatives provide insights into their molecular configuration and potential interactions with biological targets. Naveen et al. (2021) detailed the synthesis, characterization, crystal structure, Hirshfeld surface analysis, and antioxidant properties of a novel pyrazole derivative, showcasing the extensive characterization necessary for understanding the properties and potential applications of these compounds (Naveen et al., 2021).
Anticancer and Antimicrobial Agents
Some pyrazole derivatives have been evaluated for their pharmacological activities, including anticancer and antimicrobial effects. Gomha et al. (2014) synthesized novel thiadiazoles and thiazoles incorporating the pyrazole moiety as anticancer agents, indicating the potential of these compounds in cancer therapy (Gomha, Salah, & Abdelhamid, 2014). Additionally, Aneja et al. (2011) reported the synthesis of new pyrazolyl-2, 4-thiazolidinediones with antibacterial and antifungal properties, highlighting the antimicrobial potential of pyrazole derivatives (Aneja et al., 2011).
Mechanism of Action
Target of Action
It is known that pyrazole derivatives, which include this compound, have been found to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, making pyrazole derivatives valuable for developing new therapeutic agents .
Mode of Action
It can be inferred from related studies that pyrazole derivatives often interact with their targets through hydrogen bonding . This interaction can lead to changes in the target’s function, thereby exerting the compound’s biological effects .
Biochemical Pathways
For instance, they have been associated with antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . Each of these activities involves different biochemical pathways and their downstream effects.
Result of Action
Given the broad range of biological activities associated with pyrazole derivatives, it can be inferred that the compound’s action could result in a variety of molecular and cellular effects depending on the specific target and pathway involved .
properties
IUPAC Name |
2-(1-ethyl-3-phenylpyrazol-4-yl)ethanimidamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N4/c1-2-17-9-11(8-12(14)15)13(16-17)10-6-4-3-5-7-10/h3-7,9H,2,8H2,1H3,(H3,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNZBCOWHTCWVNP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(=N1)C2=CC=CC=C2)CC(=N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-ethyl-3-phenyl-1H-pyrazol-4-yl)acetimidamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.